2-cyclohexyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H23N5O/c1-13-7-9-15(10-8-13)22-16(19-20-21-22)12-18-17(23)11-14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,18,23)
• InChI Key: KVUJLYYSOUYWNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3CCCCC3
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.4 g/mol

Description

2-cyclohexyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acetamide, also known as CYM-5442, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CYM-5442 belongs to the class of tetrazole-based compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

• Coordination Complexes and Antioxidant Activity :

  • The study by Chkirate et al. (2019) discusses the synthesis of pyrazole-acetamide derivatives and their coordination complexes. This study explores the role of hydrogen bonding in the self-assembly process and the antioxidant activity of these complexes.

• Corrosion Inhibition :

  • Research by Yıldırım & Cetin (2008) focuses on the synthesis of acetamide derivatives, including their use as corrosion inhibitors. This demonstrates the application in material science, specifically in protecting metals from corrosion.

• Ugi Four-Component Condensation :

  • The protocol described by Marcaccini & Torroba (2007) involves the Ugi four-component condensation. This includes the preparation of compounds like N-cyclohexyl 2-[N-(2-chloroacetyl)-N-(4-chlorobenzyl)]amino-2-(4-chlorophenyl)acetamide, indicating the compound's utility in complex organic syntheses.

• Michael Reaction in Organic Synthesis :

  • The study by Dyachenko et al. (2004) elaborates on the Michael reaction involving cyclohexylidene(cyano)acetamides, highlighting its significance in the synthesis of various organic compounds.

• Binding Interactions with DNA and BSA :

  • Popova et al. (2019) examined palladium(II) and platinum(II) complexes featuring amides of tetrazol-1-yl- and tetrazol-5-ylacetic acids. Their study, accessible here, investigates the complexes' interactions with DNA and bovine serum albumin (BSA), demonstrating potential biological and medicinal applications.

• Anticancer Activity of Derivatives :

  • The research by Evren et al. (2019) on 5-methyl-4-phenyl thiazole derivatives assesses their anticancer activity. This highlights the compound's relevance in the development of potential therapeutic agents.

• Prodrug Development :

  • Nishimura et al. (1987) explored the development of prodrugs, focusing on cyclohexyloxycarbonyloxy alkyl ester prodrugs. Their study, which can be found here, indicates the role of such compounds in enhancing the oral bioavailability of pharmaceuticals.